3-(2-Chloro-phenyl)-2-mercapto-3H-quinazolin-4-one
Overview
Description
3-(2-Chloro-phenyl)-2-mercapto-3H-quinazolin-4-one, also known as 2-chloro-3-(2-mercaptophenyl)-quinazolin-4(3H)-one, is an organosulfur compound that has been used in a variety of scientific studies due to its unique properties. It is a heterocyclic compound with a five-membered ring structure consisting of two nitrogen atoms, one sulfur atom, a carbon atom, and a chlorine atom. The compound has been studied for its potential applications in a variety of fields including medicinal chemistry, biochemistry, and pharmacology.
Scientific Research Applications
3-(2-Chloro-phenyl)-2-mercapto-3H-quinazolin-4-one(2-mercaptophenyl)-quinazolin-4(3H)-one has been studied for its potential applications in medicinal chemistry, biochemistry, and pharmacology. It has been studied for its ability to inhibit the growth of certain cancer cells, as well as its potential to be used as an anti-inflammatory agent. In addition, it has been studied for its potential to be used as a drug delivery system, as well as its ability to act as an antioxidant.
Mechanism of Action
Target of Action
Similar compounds have been found to interact with multiple receptors, which can be helpful in developing new useful derivatives .
Mode of Action
It’s worth noting that similar compounds have shown anticonvulsant and analgesic properties . This suggests that the compound might interact with neuronal voltage-sensitive sodium (site 2) and L-type calcium channels .
Biochemical Pathways
Compounds with similar structures have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that the compound could potentially affect a wide range of biochemical pathways.
Pharmacokinetics
Similar compounds have shown low oral bioavailability due to extensive first-pass metabolism by cytochrome p450 (cyp) 3a and cyp2b6 enzymes . This suggests that the compound might have similar ADME properties, which could impact its bioavailability.
Result of Action
Similar compounds have shown to attenuate atf4 and grp78, typical downstream targets of the unfolded protein response (upr), together with c-myc protein expression . This suggests that the compound might have similar effects.
Advantages and Limitations for Lab Experiments
3-(2-Chloro-phenyl)-2-mercapto-3H-quinazolin-4-one(2-mercaptophenyl)-quinazolin-4(3H)-one has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is relatively stable in solution. In addition, it has a low toxicity profile and is not known to be a carcinogen. However, it is important to note that it is not approved for human use, and it is not recommended for use in clinical trials.
Future Directions
There are several potential future directions for the use of 3-(2-Chloro-phenyl)-2-mercapto-3H-quinazolin-4-one(2-mercaptophenyl)-quinazolin-4(3H)-one. It could be used in further studies to investigate its potential anti-inflammatory and anticancer properties. In addition, it could be used in further studies to investigate its potential as a drug delivery system. Finally, it could be used in further studies to investigate its potential antioxidant properties and its ability to scavenge reactive oxygen species.
Synthesis Methods
3-(2-Chloro-phenyl)-2-mercapto-3H-quinazolin-4-one(2-mercaptophenyl)-quinazolin-4(3H)-one can be synthesized in a three-step process. The first step involves the reaction of 2-chlorobenzaldehyde with mercaptoacetic acid in the presence of piperidine as a catalyst. This reaction produces 3-(2-Chloro-phenyl)-2-mercapto-3H-quinazolin-4-onemercaptoacetophenone, which is then reacted with ammonium acetate in the presence of sodium acetate and p-toluenesulfonic acid. This yields 3-(2-Chloro-phenyl)-2-mercapto-3H-quinazolin-4-one(2-mercaptophenyl)-quinazolin-4(3H)-one.
properties
IUPAC Name |
3-(2-chlorophenyl)-2-sulfanylidene-1H-quinazolin-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9ClN2OS/c15-10-6-2-4-8-12(10)17-13(18)9-5-1-3-7-11(9)16-14(17)19/h1-8H,(H,16,19) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TVOUDGWLCFGVOY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)N(C(=S)N2)C3=CC=CC=C3Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9ClN2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40366379 |
Source
|
| Record name | 3-(2-Chlorophenyl)-2-sulfanylidene-2,3-dihydroquinazolin-4(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40366379 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
288.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2-Chloro-phenyl)-2-mercapto-3H-quinazolin-4-one | |
CAS RN |
65141-60-8 |
Source
|
| Record name | 3-(2-Chlorophenyl)-2-sulfanylidene-2,3-dihydroquinazolin-4(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40366379 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[(Thiophen-2-yl)carbonyl]pyridine](/img/structure/B1302316.png)
